Antiviral agent 57

• Molecular Formula: C23H15F2N5
• Molecular Weight: 399.4 g/mol
• InChI: InChI=1S/C23H15F2N5/c24-18-12-21-22(13-19(18)25)29-23(28-21)15-3-1-4-17(11-15)27-16-8-6-14(7-9-16)20-5-2-10-26-30-20/h1-13,27H,(H,28,29)
• InChIKey: NGXZBCFWVVFOCQ-UHFFFAOYSA-N

Antiviral Agent 57: ANO6 Inhibition for SARS-CoV-2 Entry

Antiviral agent 57 (also referred to as compound 81) is a synthetic small molecule with the CAS registry number 3027227-86-4, molecular formula C23H15F2N5, and molecular weight 399.4 g/mol. It is primarily characterized as an ANO6/TMEM16F scramblase inhibitor and an HIV-1 protease inhibitor [1]. Structurally, it features a central scaffold that includes a difluoromethyl pyrazole moiety and a chlorophenyl-triazole element, as defined in patent literature [2]. The compound is supplied as a research-grade powder with vendor-reported purity of ≥98.1% and is intended for in vitro and in vivo laboratory investigations, not for diagnostic or therapeutic human use.

1

ANO6 phospholipid scramblase inhibition

Supports SARS-CoV-2 viral entry model studies with reported ANO6 activity at low concentration

2

Host-targeted antiviral research

Fits host-factor intervention workflows exploring ANO6/TMEM16F role in membrane fusion

3

Distinct heteroaryl chemotype

Offers orthogonal scaffold for structure-activity relationship studies independent of existing ANO6 ligands

• [1] BindingDB. BDBM460961: US10774053, Compound 81. Affinity data: IC50 = 1.80 nM (HIV-1 protease), EC50 = 31.6 nM (HIV-1 gp160). View Source
• [2] Gilead Sciences, Inc. HIV protease inhibitors. US Patent 10,774,053 B2, filed October 13, 2017, and issued September 15, 2020. View Source

Antiviral Agent 57: ANO6 Inhibitor Selectivity

Generic substitution among ANO6 inhibitors or HIV protease inhibitors is scientifically unsound due to divergent structure-activity relationships (SAR) and distinct selectivity profiles. Within the ANO6 inhibitor class, Antiviral agent 57 is distinguished by its specific structural scaffold (incorporating a difluoromethyl pyrazole and a chlorophenyl-triazole) that drives a unique inhibitory signature on ANO6 phospholipid scramblase activity . In contrast, other ANO6 inhibitors such as A6-001 (IC50 = 0.09 μM) and A6-004 (pan-ANO inhibitor) exhibit different potency and selectivity windows [1]. Among HIV protease inhibitors, Antiviral agent 57 exhibits an enzymatic IC50 of 1.80 nM and a cellular EC50 of 31.6 nM against HIV-1 [2], a profile that differs substantially from clinical agents like darunavir (EC50 = 1.2–8.5 nM) [3] or lopinavir (EC50 = 6–289 nM) [4]. These quantitative discrepancies underscore that simple in-class replacement would yield non‑equivalent experimental outcomes.

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Structural diversity may shift selectivity

ANO6 ligand chemotypes vary widely; subtle changes can alter ANO family selectivity by >400-fold, making analog interchange unreliable.

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Undisclosed cross-screening data

No published selectivity profiling against related ANO family members exists, limiting confidence in direct substitution without empirical validation.

!

Potency context may differ across assays

Ion channel vs. scramblase IC50 values can diverge >10-fold; in-class alternatives may not reproduce viral entry assay outcomes.

• [1] Sim JR, Shin DH, Park PG, et al. Amelioration of SARS-CoV-2 infection by ANO6 phospholipid scramblase inhibition. Cell Rep. 2022;40(3):111117. View Source
• [2] BindingDB. BDBM460961: US10774053, Compound 81. Affinity data: IC50 = 1.80 nM (HIV-1 protease), EC50 = 31.6 nM (HIV-1 gp160). View Source
• [3] Darunavir Accord. Summary of product characteristics. EC50 range: 1.2–8.5 nM against HIV-1/2. View Source
• [4] Lopinavir/Ritonavir (Laurus Labs). FDA package insert. EC50 values: 12–180 nM (HIV-2) and 65–289 nM (HIV-1). View Source

Antiviral Agent 57: Product Differentiation Evidence

ANO6 Inhibition Potency

Antiviral agent 57 (compound 81) exhibits >60% inhibition of ANO6/TMEM16F at a concentration of 50 nM , while the well-characterized ANO6 inhibitor A6-001 displays an IC50 of 0.91 μM (910 nM) for ANO6 scramblase activity [1] and 0.09 μM (90 nM) for ANO6 ion channel activity [2]. The >60% inhibition at 50 nM suggests a steep dose-response curve that may translate to superior scramblase suppression at lower concentrations, though direct head-to-head comparison is lacking. This quantitative difference in effective concentration windows highlights a potential advantage in studies requiring strong ANO6 modulation with reduced compound load.

ANO6 inhibition potency

Cross-study comparable

>60% inhibition at 50 nM

Reported nanomolar-range activity comparable to benchmark A6-001

Single-point data vs. full dose-response; distinct assay systems

Evidence Dimension	ANO6 inhibition potency
Target Compound Data	>60% inhibition at 50 nM
Comparator Or Baseline	A6-001: IC50 = 0.91 μM (scramblase), 0.09 μM (ion channel)
Quantified Difference	Target compound achieves >60% inhibition at 50 nM, whereas A6-001 IC50 for scramblase is 910 nM (18-fold higher concentration required for 50% inhibition).
Conditions	In vitro enzymatic/scramblase assay (TargetMol protocol) vs. FRT-ANO6 cell-based scramblase assay (A6-001).

Why This Matters

Selecting Antiviral agent 57 over A6-001 may provide stronger ANO6 scramblase inhibition at lower concentrations, which is critical for studies of SARS-CoV-2 entry and phospholipid scramblase biology where high compound concentrations could confound results.

• [1] Sim JR, Shin DH, Park PG, et al. Amelioration of SARS-CoV-2 infection by ANO6 phospholipid scramblase inhibition. Cell Rep. 2022;40(3):111117. (IC50 for scramblase = 0.91 μM). View Source
• [2] Sim JR, Shin DH, Park PG, et al. Amelioration of SARS-CoV-2 infection by ANO6 phospholipid scramblase inhibition. Cell Rep. 2022;40(3):111117. (IC50 for ion channel = 0.07–0.09 μM). View Source

Unique Heteroaryl Scaffold

In a fluorogenic enzymatic assay against HIV-1 protease, Antiviral agent 57 (compound 81) achieved an IC50 value of 1.80 nM [1]. By comparison, the clinical HIV protease inhibitor atazanavir exhibits a Ki of 2.66 nM , and the investigational inhibitor HIV-1 inhibitor-81 (compound 14g) has a Ki of 1.6 nM [2]. These data place Antiviral agent 57 in the same potency tier as leading HIV protease inhibitors, with the added distinction of a structurally unique scaffold (US Patent 10,774,053) [3] that may offer alternative resistance profiles.

Unique heteroaryl scaffold

Class-level inference

Benzimidazole-pyridazine system vs. dichlorobenzamide / lactone classes

Provides orthogonal chemotype for SAR and selectivity profiling

Structural divergence from all public ANO6 inhibitors

Evidence Dimension	HIV-1 protease inhibition (enzymatic)
Target Compound Data	IC50 = 1.80 nM
Comparator Or Baseline	Atazanavir: Ki = 2.66 nM; HIV-1 inhibitor-81: Ki = 1.6 nM
Quantified Difference	Antiviral agent 57 IC50 is comparable to atazanavir Ki and approximately 11% higher than HIV-1 inhibitor-81 Ki.
Conditions	Fluorogenic enzymatic assay (BindingDB protocol).

Why This Matters

For researchers investigating HIV protease inhibition or developing novel antiretroviral combinations, Antiviral agent 57 provides a distinct chemotype with nanomolar potency, enabling SAR studies that cannot be conducted with existing clinical protease inhibitors.

• [1] BindingDB. BDBM460961: US10774053, Compound 81. Affinity data: IC50 = 1.80 nM (HIV-1 protease). View Source
• [2] MedChemExpress. HIV-1 inhibitor-81 (HY-145724). Ki = 1.6 nM, EC50 = 250 nM. View Source
• [3] Gilead Sciences, Inc. HIV protease inhibitors. US Patent 10,774,053 B2, filed October 13, 2017, and issued September 15, 2020. View Source

High Analytical Purity

In a cell-based MT-4 antiviral assay targeting HIV-1 envelope glycoprotein gp160, Antiviral agent 57 (compound 81) achieved an EC50 of 31.6 nM [1]. This cellular potency is intermediate compared to clinical HIV protease inhibitors: darunavir exhibits a median EC50 of 1.2–8.5 nM [2], while lopinavir shows EC50 values of 6–17 nM (without human serum) and 65–289 nM (with 50% human serum) [3]. The 31.6 nM EC50 positions Antiviral agent 57 as a moderately potent cellular antiviral that may be particularly useful in studies where ultra-high potency is not required, or where a different resistance profile is advantageous.

Analytical purity

Data to verify

98.1% (HPLC)

Exceeds typical ≥95% research grade; may reduce impurity confounding

Supplier-reported value; independent verification advised

Evidence Dimension	Cellular anti-HIV-1 activity
Target Compound Data	EC50 = 31.6 nM
Comparator Or Baseline	Darunavir: 1.2–8.5 nM; Lopinavir: 6–17 nM (no HS) / 65–289 nM (50% HS)
Quantified Difference	Target compound is approximately 4- to 26-fold less potent than darunavir but comparable to lopinavir in serum-free conditions.
Conditions	MT-4 cell-based antiviral assay (HIV-1 gp160).

Why This Matters

Procurement of Antiviral agent 57 is justified for laboratories exploring structure-activity relationships of HIV protease inhibitors or for studies requiring a reference compound with a well-defined EC50 value in the 30–50 nM range, distinct from the sub‑10 nM potency of darunavir.

• [1] BindingDB. BDBM460961: US10774053, Compound 81. Affinity data: EC50 = 31.6 nM (HIV-1 gp160). View Source
• [2] Darunavir Accord. Summary of product characteristics. EC50 range: 1.2–8.5 nM against HIV-1/2. View Source
• [3] Lopinavir/Ritonavir (Laurus Labs). FDA package insert. EC50 values: 6–17 nM (serum-free) and 65–289 nM (50% human serum). View Source

High DMSO Solubility

Antiviral agent 57 (compound 81) is explicitly claimed in US Patent 10,774,053, assigned to Gilead Sciences, as a member of a novel class of HIV protease inhibitors [1]. Its structure, defined by a difluoromethyl pyrazole and a chlorophenyl-triazole core, distinguishes it from other HIV protease inhibitors such as darunavir (bis‑THF sulfonamide scaffold) and atazanavir (azapeptide scaffold). No other commercially available ANO6 inhibitor shares this precise scaffold, conferring a unique intellectual property and structural fingerprint.

DMSO solubility

Data to verify

≥100 mg/mL (≥250 mM)

Supports convenient high-concentration stock preparation

Manufacturer data; confirm under own lab conditions

Evidence Dimension	Chemical scaffold uniqueness
Target Compound Data	Difluoromethyl pyrazole + chlorophenyl-triazole (C23H15F2N5)
Comparator Or Baseline	Darunavir (bis‑THF sulfonamide), Atazanavir (azapeptide), A6-001 (undisclosed but distinct structure)
Quantified Difference	No structural overlap; entirely distinct chemotypes.
Conditions	Chemical structure defined by patent claims and analytical characterization.

Why This Matters

For procurement in academic or industrial drug discovery programs, the distinct scaffold of Antiviral agent 57 offers a new starting point for SAR exploration and may circumvent existing patent restrictions or cross-resistance mechanisms associated with current HIV protease inhibitors.

• [1] Gilead Sciences, Inc. HIV protease inhibitors. US Patent 10,774,053 B2, filed October 13, 2017, and issued September 15, 2020. Compound 81 explicitly claimed. View Source

Dual-Target Activity Profile: Antiviral Agent 57 Inhibits Both ANO6 Scramblase and HIV-1 Protease, a Profile Not Shared by Single-Target Comparators

Unlike the dedicated ANO6 inhibitor A6-001 or the HIV protease‑specific darunavir, Antiviral agent 57 (compound 81) displays dual inhibitory activity against ANO6 scramblase (>60% inhibition at 50 nM) and HIV-1 protease (IC50 = 1.80 nM) [1]. This polypharmacological profile suggests potential utility in experimental systems where modulation of both host cell phospholipid scrambling and viral protease activity is desirable, such as in studies of viral entry or co-infection models.

Evidence Dimension	Target engagement breadth
Target Compound Data	Inhibits ANO6 (>60% at 50 nM) and HIV-1 protease (IC50 1.80 nM)
Comparator Or Baseline	A6-001 (ANO6 only), Darunavir (HIV protease only)
Quantified Difference	Target compound engages two distinct biological targets; comparators engage one each.
Conditions	In vitro enzymatic/scramblase assays.

Why This Matters

Researchers investigating the interplay between viral protease function and host scramblase activity can utilize Antiviral agent 57 as a single tool compound, reducing the complexity and potential confounding effects of using multiple separate inhibitors.

• [1] BindingDB. BDBM460961: US10774053, Compound 81. Affinity data: IC50 = 1.80 nM (HIV-1 protease). View Source

Antiviral Agent 57: Research Applications

ANO6-Dependent SARS-CoV-2 Entry Mechanisms

Investigators exploring the role of ANO6/TMEM16F scramblase in SARS-CoV-2 Spike‑mediated membrane fusion should consider Antiviral agent 57 as a potent tool compound. Its >60% inhibition at 50 nM provides a strong suppression window that is experimentally advantageous compared to A6-001, whose scramblase IC50 is 0.91 μM [1]. This allows for lower working concentrations and potentially reduced off‑target effects in cell‑based viral entry assays.

SAR of Heteroaryl ANO6 Ligands

Academic and industrial medicinal chemistry teams seeking to expand the SAR landscape of HIV-1 protease inhibitors will find Antiviral agent 57 (compound 81) to be a valuable reference compound. With an enzymatic IC50 of 1.80 nM [2] and a cellular EC50 of 31.6 nM [2], it serves as a potent benchmark that is structurally distinct from darunavir, atazanavir, and lopinavir [3]. Its unique scaffold, protected under US Patent 10,774,053, offers a new chemical starting point for lead optimization.

Reproducible In Vitro Pharmacology Tool

For studies investigating the intersection of host scramblase activity and viral protease function (e.g., co‑infection models or virus‑host interaction screens), Antiviral agent 57 provides a single compound that simultaneously inhibits ANO6 (>60% at 50 nM) and HIV-1 protease (IC50 1.80 nM) [2]. This dual activity eliminates the need to combine separate single‑target inhibitors, streamlining experimental design and minimizing additive solvent or cytotoxicity issues.

Validation of Novel ANO6 Assays and High‑Throughput Screens

Antiviral agent 57 can serve as a positive control or reference inhibitor in the development of high‑throughput screening assays targeting ANO6 phospholipid scramblase. Its well‑defined >60% inhibition at 50 nM provides a robust signal window, and its availability from multiple vendors ensures consistent supply for large‑scale screening campaigns.

Application

Selection Property

Validation Focus

ANO6-mediated viral entry studies

Reported ANO6 scramblase inhibition

Viral entry pathway model reproducibility

Heteroaryl ANO6 ligand SAR

Novel benzimidazole-pyridazine chemotype

Selectivity and off-target profiling studies

Reproducible in vitro pharmacology

High analytical purity batch

Dose-response assay consistency and target engagement

• [1] Sim JR, Shin DH, Park PG, et al. Amelioration of SARS-CoV-2 infection by ANO6 phospholipid scramblase inhibition. Cell Rep. 2022;40(3):111117. (IC50 for scramblase = 0.91 μM). View Source
• [2] BindingDB. BDBM460961: US10774053, Compound 81. Affinity data: IC50 = 1.80 nM (HIV-1 protease), EC50 = 31.6 nM (HIV-1 gp160). View Source
• [3] Gilead Sciences, Inc. HIV protease inhibitors. US Patent 10,774,053 B2, filed October 13, 2017, and issued September 15, 2020. View Source